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Application Notes: Staining Polamides with Acid
Yellow 25
Introduction
Polyamide (PA) fibers, commonly known as nylon, are synthetic polymers characterized by the

presence of amide linkages in the polymer backbone. These fibers are widely used in the

textile industry due to their excellent durability, elasticity, and abrasion resistance. The

crystalline structure of polyamide fibers, along with the presence of terminal amino and

carboxyl groups, allows for effective dyeing with various dye classes, particularly acid dyes.

Acid Yellow 25 (C.I. 18835) is a water-soluble anionic monoazo dye.[1][2][3] Its chemical

structure contains sulfonic acid groups, which are present as sodium salts.[4] These groups

impart a negative charge to the dye molecule in aqueous solutions, making it highly suitable for

dyeing polyamide fibers through ionic interactions.[4] This document provides a detailed

protocol for the staining of polyamide fibers with Acid Yellow 25, intended for researchers,

scientists, and professionals in drug development who may use stained polyamide as a

component in their studies.

Staining Mechanism
The staining of polyamide fibers with acid dyes is governed by the principles of ionic bonding,

facilitated by an acidic environment. Under acidic conditions (typically pH 3-6), the terminal

amino groups (-NH2) of the polyamide polymer chains become protonated, creating cationic
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sites (-NH3+).[5][6] The anionic Acid Yellow 25 dye, with its negatively charged sulfonate

groups (-SO3-), is electrostatically attracted to these positively charged sites on the fiber.

The dyeing process involves the diffusion of the dye molecules into the amorphous regions of

the polyamide fiber, followed by the formation of strong ionic bonds. In addition to ionic

interactions, van der Waals forces and hydrogen bonding also contribute to the fixation of the

dye molecules within the fiber matrix, resulting in good fastness properties. The rate of dyeing

is critically influenced by the pH of the dyebath and the temperature, which must be carefully

controlled to ensure even dye uptake and prevent rapid, uneven staining known as "barriness."

Experimental Protocols
This section outlines the necessary reagents, equipment, and a step-by-step procedure for

staining polyamide fibers with Acid Yellow 25.

Materials and Equipment
Substrate: Polyamide (Nylon 6 or Nylon 6,6) fabric

Dye: Acid Yellow 25 (C.I. 18835)

Auxiliary Chemicals:

Acetic Acid (CH₃COOH), glacial or 56% solution

Leveling Agent (e.g., a nonionic or amphoteric surfactant blend)

Sodium Sulfate (Na₂SO₄), anhydrous (optional, for exhaustion control)

Non-ionic detergent

Equipment:

Laboratory-scale dyeing machine (e.g., beaker dyer, shaking water bath)

Beakers and graduated cylinders

pH meter
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Stirring rods

Hot plate or heating mantle

Analytical balance

Deionized water

Staining Procedure
Preparation of the Dyebath:

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the

fabric (owf - on weight of fabric) and the desired liquor ratio (e.g., 1:20).

In a beaker, dissolve the calculated amount of Acid Yellow 25 in a small amount of hot

deionized water.

In the main dyeing vessel, add the required volume of deionized water.

Add the leveling agent (e.g., 1 g/L) and stir until fully dissolved.

Add the dissolved dye solution to the main vessel and stir to ensure homogeneity.

Carefully add acetic acid to adjust the pH of the dyebath to the desired range (4.5-5.5).

Verify the pH using a calibrated pH meter.

Dyeing Process:

Introduce the pre-wetted polyamide fabric into the dyebath at a starting temperature of

approximately 40°C.

Gradually raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

Maintain the temperature at 90-100°C for 30-60 minutes, ensuring continuous agitation of

the fabric to promote even dye penetration.

After the dyeing time has elapsed, begin to cool the dyebath slowly.
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Rinsing and Washing:

Once the dyebath has cooled to approximately 50-60°C, remove the dyed fabric.

Rinse the fabric thoroughly with cold running water until the water runs clear.

Perform a wash cycle with a non-ionic detergent (e.g., 1 g/L) at 50°C for 10-15 minutes to

remove any unfixed dye from the fiber surface.

Rinse the fabric again with cold water.

Drying:

Gently squeeze the excess water from the fabric.

Air-dry the fabric or dry it in an oven at a low temperature (below 80°C).

Data Presentation
The following tables summarize the key quantitative parameters for the staining protocol and

the expected fastness properties of polyamide fibers dyed with Acid Yellow 25.

Table 1: Staining Protocol Parameters
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Parameter Recommended Value Unit

Acid Yellow 25 2.0 % owf

Acetic Acid 1.0 g/L

Leveling Agent 1.0 g/L

Liquor Ratio 1:20

Initial pH 4.5 - 5.5

Starting Temperature 40 °C

Final Dyeing Temperature 90 °C

Dyeing Time 30 minutes

Temperature Ramp Rate 1-2 °C/minute

Table 2: Fastness Properties of Polyamide Dyed with Acid Yellow 25

Fastness Property Test Method Rating

Light Fastness ISO 5-6

Wash Fastness (Fading) ISO 4

Wash Fastness (Staining) ISO 2-3

Perspiration Fastness (Fading) ISO 3

Perspiration Fastness

(Staining)
ISO 1-3

Oxygen Bleaching (Fading) ISO 3

Oxygen Bleaching (Staining) ISO 3

Note: Fastness ratings are based on a scale of 1 to 5 for staining and 1 to 8 for light fastness,

where a higher number indicates better fastness. Data is sourced from supplier information and

may vary depending on the specific dyeing conditions and substrate.[2]
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Caption: Mechanism of Acid Yellow 25 binding to polyamide fibers.

Experimental Workflow for Polyamide Staining
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Caption: Step-by-step workflow for staining polyamide fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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